![molecular formula C17H14FN3 B6347433 4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine CAS No. 1354922-68-1](/img/structure/B6347433.png)
4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine (FMPPA) is a compound of interest in the scientific research field due to its potential applications in drug discovery, as well as its interesting biochemical and physiological effects.
Scientific Research Applications
4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been studied for its potential applications in drug discovery, due to its ability to interact with a variety of biological targets. This compound has been found to have affinity for the serotonin 5-HT1A receptor, as well as the serotonin 5-HT2A receptor. In addition, this compound has been found to have affinity for the dopamine D2 receptor and the dopamine D3 receptor. Other targets of this compound include the histamine H1 receptor and the muscarinic M1 receptor.
Mechanism of Action
4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine is thought to act as a partial agonist of the serotonin 5-HT1A receptor, as well as a full agonist of the serotonin 5-HT2A receptor. This compound is also thought to act as a partial agonist of the dopamine D2 receptor and a full agonist of the dopamine D3 receptor. The exact mechanism of action of this compound is still under investigation, but it is thought to interact with the receptors by binding to them, which may lead to an increase in the activation of the receptor.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, depending on the target receptor. For example, this compound has been found to have an anxiolytic effect when acting on the serotonin 5-HT1A receptor, as well as an antidepressant effect when acting on the serotonin 5-HT2A receptor. This compound has also been found to have an antipsychotic effect when acting on the dopamine D2 receptor, and an antinociceptive effect when acting on the dopamine D3 receptor.
Advantages and Limitations for Lab Experiments
4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine has several advantages for use in lab experiments, including its high yield of synthesis and its ability to interact with a variety of biological targets. However, there are some limitations to using this compound in lab experiments, such as its low solubility in water and its potential for toxicity.
Future Directions
The potential applications of 4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine are still being explored, and there are many potential future directions for research. These include further investigation into the biochemical and physiological effects of this compound, as well as the development of new methods of synthesis. In addition, further research into the mechanism of action of this compound is needed, as well as research into the potential toxicity of this compound. Finally, further research into the potential therapeutic applications of this compound is needed, including the development of new drug candidates.
Synthesis Methods
4-(3-Fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine can be synthesized using a variety of methods, such as the reaction of 4-(3-fluorophenyl)-6-methylpyrimidin-2-amine with 4-methylphenylmagnesium bromide in the presence of a base. This method has been found to produce a high yield of this compound, with a yield of up to 86%. Other methods of synthesis have been reported, such as the reaction of 4-(3-fluorophenyl)-6-methylpyrimidin-2-amine with 4-methylphenylmagnesium chloride in the presence of a base, and the reaction of 4-(3-fluorophenyl)-6-methylpyrimidin-2-amine with 4-methylphenylbromide in the presence of a base.
properties
IUPAC Name |
4-(3-fluorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3/c1-11-5-7-12(8-6-11)15-10-16(21-17(19)20-15)13-3-2-4-14(18)9-13/h2-10H,1H3,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOUPRFPHRXMESU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.